Cas no 1699581-42-4 (Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, methyl ester)

• Product Name: Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, methyl ester
• CAS No: 1699581-42-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5253952
• Update Time: 2025-10-23

Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, methyl ester

• Inchi： 1S/C8H16N2O2/c1-12-8(11)10-7-3-2-5-9-6-4-7/h7,9H,2-6H2,1H3,(H,10,11)
• InChI Key： VTDIZJHUNPHNJO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NC1CCCNCC1

Additional information on Carbamic acid, N-(hexahydro-1H-azepin-4-yl)-, methyl ester

Carbamic Acid, N-(Hexahydro-1H-Azepin-4-Yl)-, Methyl Ester: A Comprehensive Overview

Carbamic Acid, N-(Hexahydro-1H-Azepin-4-Yl)-, Methyl Ester is a compound with the CAS number 1699581-42-4. This compound belongs to the class of carbamic acids and their esters, which are widely studied in organic chemistry and pharmacology due to their potential applications in drug development. The structure of this compound features a hexahydro-1H-azepin ring system, which is a seven-membered ring with one nitrogen atom and six hydrogen atoms in a partially saturated configuration. The methyl ester group further modifies the compound's properties, influencing its solubility, stability, and reactivity.

Recent studies have highlighted the importance of carbamic acid derivatives in medicinal chemistry. For instance, researchers have explored the potential of N-substituted carbamates as inhibitors of various enzymes, including histone deacetylases (HDACs) and proteases. These enzymes play critical roles in cellular processes such as gene regulation and protein degradation, making them attractive targets for therapeutic intervention. The hexahydroazepin moiety in this compound is particularly interesting due to its rigid structure and potential for modulating enzyme activity through steric and electronic interactions.

The synthesis of Carbamic Acid, N-(Hexahydro-1H-Azepin-4-Yl)-, Methyl Ester typically involves multi-step reactions. One common approach is the alkylation of a suitable carbamate precursor with a hexahydroazepine derivative. This process often requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, this compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Its ability to inhibit specific inflammatory pathways suggests it could be developed into a therapeutic for conditions such as arthritis or chronic inflammation. Additionally, studies have explored its role as a neuroprotective agent, where it demonstrates potential in protecting against oxidative stress and neuronal damage.

From an environmental perspective, understanding the fate and toxicity of Carbamic Acid, N-(Hexahydro-1H-Azepin-4-Yl)-, Methyl Ester is crucial for its safe use. Research indicates that the compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. However, further studies are needed to assess its long-term effects on aquatic ecosystems and soil health.

Looking ahead, the development of novel analogs based on this compound holds great potential for expanding its therapeutic applications. By modifying the substituents on the hexahydroazepine ring, chemists can fine-tune the compound's pharmacokinetic properties, such as absorption and metabolism. This approach could lead to more effective drugs with fewer side effects.

In conclusion, Carbamic Acid, N-(Hexahydro-1H-Azepin-4-Yl)-, Methyl Ester represents an intriguing molecule with diverse applications in medicinal chemistry. Its unique structure and functional groups make it a valuable tool for researchers exploring new drug candidates. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions across various disease areas.